2-(4-cyclopropyltriazol-1-yl)-N-(3-hydroxypentyl)acetamide

• IUPAC Name: 2-(4-cyclopropyltriazol-1-yl)-N-(3-hydroxypentyl)acetamide
• InChI: InChI=1S/C12H20N4O2/c1-2-10(17)5-6-13-12(18)8-16-7-11(14-15-16)9-3-4-9/h7,9-10,17H,2-6,8H2,1H3,(H,13,18)
• InChI Key: UBLLELKSCDBCBW-UHFFFAOYSA-N
• Canonical SMILES: CCC(CCNC(=O)CN1C=C(N=N1)C2CC2)O
• Molecular Formula: C12H20N4O2
• Molecular Weight: 252.31 g/mol

Description

2-(4-cyclopropyltriazol-1-yl)-N-(3-hydroxypentyl)acetamide, also known as CTAP, is a small molecule that has been studied extensively for its potential use in scientific research. CTAP is a potent and selective antagonist of the kappa opioid receptor (KOR), which is involved in the regulation of pain, stress, and addiction.

Mechanism of Action

2-(4-cyclopropyltriazol-1-yl)-N-(3-hydroxypentyl)acetamide acts as a selective antagonist of the KOR, which is a G protein-coupled receptor that is primarily found in the brain and spinal cord. When activated by endogenous opioids such as dynorphins, the KOR produces a variety of physiological effects, including analgesia, dysphoria, and stress responses. This compound blocks the binding of endogenous opioids to the KOR, thereby preventing their activation and producing a range of physiological effects.
Biochemical and Physiological Effects:
This compound produces a range of biochemical and physiological effects by blocking the activation of the KOR. These effects include the attenuation of stress-induced analgesia, the reduction of drug-seeking behavior in animal models of addiction, and the modulation of pain perception. This compound has also been shown to produce antidepressant-like effects in animal models of depression.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(4-cyclopropyltriazol-1-yl)-N-(3-hydroxypentyl)acetamide is its high selectivity for the KOR, which allows researchers to study the specific effects of KOR activation or inhibition without affecting other opioid receptors. This compound is also relatively easy to synthesize and has a long shelf-life, making it a convenient tool for scientific research. However, one limitation of this compound is that it can produce off-target effects at high concentrations, which can complicate interpretation of experimental results.

Future Directions

There are many potential future directions for research on 2-(4-cyclopropyltriazol-1-yl)-N-(3-hydroxypentyl)acetamide and its effects on the KOR. One area of interest is the development of more selective KOR antagonists that can be used in clinical trials for the treatment of psychiatric disorders. Another area of interest is the investigation of the molecular mechanisms underlying the effects of this compound on the KOR, which could lead to the development of more effective and specific KOR modulators. Finally, there is a need for further research on the physiological and behavioral effects of this compound in animal models and humans, which could provide valuable insights into the role of the KOR in health and disease.

Synthesis Methods

2-(4-cyclopropyltriazol-1-yl)-N-(3-hydroxypentyl)acetamide can be synthesized using a variety of methods, but the most common approach involves the reaction of 4-cyclopropyl-1,2,3-triazole with 3-bromopentan-1-ol in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with acetic anhydride to form this compound.

Scientific Research Applications

2-(4-cyclopropyltriazol-1-yl)-N-(3-hydroxypentyl)acetamide has been used extensively in scientific research to study the role of the KOR in various physiological processes. For example, this compound has been used to investigate the effects of KOR activation on pain perception, stress responses, and drug addiction. This compound has also been used to study the potential therapeutic effects of KOR antagonists in the treatment of depression, anxiety, and other psychiatric disorders.